4-Bromo-2-(bromomethyl)quinoline

• IUPAC Name: 4-bromo-2-(bromomethyl)quinoline
• InChI: InChI=1S/C10H7Br2N/c11-6-7-5-9(12)8-3-1-2-4-10(8)13-7/h1-5H,6H2
• InChI Key: IQFQZZRNPCQDAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)CBr)Br
• Molecular Formula: C10H7Br2N
• DSSTOX Substance ID: DTXSID40707763
• Molecular Weight: 300.98 g/mol
• CAS No.: 89446-61-7

Description

4-Bromo-2-(bromomethyl)quinoline is a chemical compound with the molecular formula C10H7Br2N. It has a molecular weight of 300.98.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H7Br2N/c11-6-7-5-9(12)8-3-1-2-4-10(8)13-7/h1-5H,6H2. This indicates the specific arrangement of atoms in the molecule.

Physical and Chemical Properties Analysis

This compound is a solid. It has a molecular weight of 300.98.

Safety and Hazards

The safety data sheet for 4-Bromo-2-(bromomethyl)quinoline suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment and ensuring adequate ventilation.

Mechanism of Action

Target of Action

It is known that quinoline derivatives are often used in the synthesis of various pharmaceuticals and exhibit a wide range of biological activities .

Mode of Action

It is known that brominated quinolines can participate in various chemical reactions, including suzuki–miyaura cross-coupling . In this reaction, the bromine atoms in 4-Bromo-2-(bromomethyl)quinoline could potentially act as leaving groups, allowing the carbon atoms they were attached to participate in the formation of new carbon-carbon bonds .

Biochemical Pathways

Quinoline derivatives are known to interact with various biochemical pathways depending on their specific functional groups .

Pharmacokinetics

For instance, the bromine atoms in this compound could potentially influence its distribution and excretion .

Result of Action

Quinoline derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, antimalarial, and anticancer effects .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction in which it can participate is known to be influenced by factors such as temperature, solvent, and the presence of a catalyst .

Biochemical Analysis

Biochemical Properties

4-Bromo-2-(bromomethyl)quinoline plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It is known to interact with cytochrome P450 enzymes, which are crucial for the metabolism of various substances in the body. The compound’s bromomethyl group allows it to form covalent bonds with nucleophilic sites on proteins, potentially leading to enzyme inhibition or modification of protein function. Additionally, this compound can participate in nucleophilic substitution reactions, further influencing its biochemical activity .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been observed to influence cell signaling pathways by modulating the activity of kinases and phosphatases. This modulation can lead to alterations in gene expression and cellular metabolism. For instance, the compound can inhibit the activity of certain kinases, resulting in decreased phosphorylation of target proteins and subsequent changes in cellular functions. Moreover, this compound has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspases .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the formation of covalent bonds with nucleophilic amino acid residues in proteins, leading to enzyme inhibition. This compound can also act as an electrophile, reacting with nucleophiles such as thiol groups in cysteine residues. This interaction can result in the modification of protein structure and function. Additionally, this compound can influence gene expression by interacting with transcription factors and altering their binding to DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can undergo degradation when exposed to light or heat. Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including sustained inhibition of enzyme activity and persistent changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and primarily influence cellular signaling pathways. At higher doses, it can induce toxic effects, including liver and kidney damage. Studies have shown that there is a threshold dose above which the compound’s adverse effects become pronounced. It is crucial to determine the appropriate dosage to balance its therapeutic potential and toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components. The compound can also influence metabolic flux by altering the activity of key enzymes involved in metabolic pathways. For example, it can inhibit the activity of enzymes involved in glycolysis, leading to changes in glucose metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its uptake and distribution. The compound’s lipophilic nature allows it to accumulate in lipid-rich regions of cells, such as membranes and organelles. This accumulation can influence its localization and activity within the cell .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific cellular compartments through targeting signals or post-translational modifications. For instance, it can localize to the mitochondria, where it disrupts mitochondrial function and induces apoptosis. Additionally, this compound can accumulate in the nucleus, where it interacts with transcription factors and influences gene expression .